Cas no 897837-36-4 (N-{4-(difluoromethyl)sulfanylphenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-{4-(difluoromethyl)sulfanylphenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 897837-36-4
• MF: C₁₁H₉F₂N₃OS₂
• MW: 301.335466146469
• CID: 5488149
• Update Time: 2025-08-04

N-{4-(difluoromethyl)sulfanylphenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(difluoromethylsulfanyl)phenyl]-4-methylthiadiazole-5-carboxamide
• N-{4-(difluoromethyl)sulfanylphenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C11H9F2N3OS2/c1-6-9(19-16-15-6)10(17)14-7-2-4-8(5-3-7)18-11(12)13/h2-5,11H,1H3,(H,14,17)
• InChI Key： CYFATHWLTMDRGY-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC=C(SC(F)F)C=C2)=O)=C(C)N=N1

Additional information on N-{4-(difluoromethyl)sulfanylphenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide

N-{4-(difluoromethyl)sulfanylphenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide: A Comprehensive Overview

The compound with CAS No. 897837-36-4, known as N-{4-(difluoromethyl)sulfanylphenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a sulfanylphenyl group with a 1,2,3-thiadiazole ring system. The presence of the difluoromethyl group further enhances its chemical reactivity and functional versatility.

The synthesis of this compound involves a series of carefully designed multi-step reactions. The core structure of the molecule is derived from the 1,2,3-thiadiazole ring system, which is known for its stability and ability to participate in various chemical transformations. The substitution of the methyl group at the 4-position of the thiadiazole ring adds to its structural complexity and functional diversity. The sulfanylphenyl group attached to the nitrogen atom introduces additional electronic effects, making this compound a promising candidate for various applications.

Recent studies have highlighted the potential of N-{4-(difluoromethyl)sulfanylphenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide in the field of medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition has been extensively explored. Researchers have demonstrated that this compound can effectively bind to metalloenzymes such as matrix metalloproteinases (MMPs), which are implicated in various pathological conditions including cancer metastasis and inflammatory diseases. The difluoromethyl group plays a crucial role in enhancing the binding affinity of the compound to these enzymes.

In addition to its enzymatic activity, this compound has also shown promise in other areas such as agrochemicals and materials science. Its ability to act as a fungicide has been tested in several agricultural settings, where it demonstrated potent activity against various fungal pathogens. Furthermore, the compound's unique electronic properties make it a potential candidate for use in advanced materials such as semiconductors and optoelectronic devices.

The structural features of N-{4-(difluoromethyl)sulfanylphenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide also make it an excellent platform for further chemical modifications. By altering the substituents on the thiadiazole ring or the sulfanylphenyl group, chemists can tailor the compound's properties for specific applications. For instance, introducing electron-withdrawing groups can enhance its reactivity in certain reactions, while electron-donating groups can improve its solubility and bioavailability.

From a synthetic standpoint, the preparation of this compound involves several key steps that require precise control over reaction conditions. The initial step typically involves the synthesis of the 1,2,3-thiadiazole ring system through cyclization reactions. This is followed by functionalization at specific positions to introduce substituents such as the methyl group and the sulfanylphenyl group. The final step involves amide bond formation to complete the structure.

The application of computational chemistry tools has greatly facilitated the study of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the sulfur atom in the sulfanylphenyl group plays a critical role in stabilizing certain transition states during catalytic cycles.

In conclusion, N-{4-(difluoromethyl)sulfanylphenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide represents a significant advancement in organic synthesis and materials science. Its unique structure and functional groups make it a versatile compound with wide-ranging applications across multiple disciplines. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.